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Compound of Interest

Compound Name:
2,2-Dimethylhexan-3-amine

hydrochloride

CAS No.: 1864063-57-9

Cat. No.: B2838721 Get Quote

Part 1: Executive Safety Directive
2,2-Dimethylhexan-3-amine hydrochloride is an aliphatic amine salt commonly used as a

building block in pharmaceutical synthesis. While often less volatile than its free base

counterpart, it poses specific risks regarding particulate inhalation and mucous membrane

irritation.

Core Safety Maxim: Treat this compound as a Category 2 Skin/Eye Irritant and a potential

Respiratory Irritant (STOT SE 3). All handling must prioritize the suppression of dust generation

and the protection of moist tissues (eyes, lungs, sweat).[1]

Part 2: Chemical Intelligence & Hazard Profile
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Property Data Relevance to Safety

CAS Number 1864063-57-9
Use for accurate waste

labeling and inventory tracking.

Formula C8H20ClN

Nitrogenous salt; potential for

nitrogen oxide (NOx) fumes if

burned.

Physical State Solid (Crystalline Powder)

Primary exposure route is

inhalation of dust or contact

with dissolved solutions.

Solubility Water, Methanol, DMSO

High water solubility implies

rapid absorption through

mucous membranes.

Acidity Weakly Acidic (Salt form)

Solutions may be mild irritants;

less corrosive than free amines

but still hazardous.

GHS Hazard Classification (Inferred from Analogs)
H315: Causes skin irritation.[1][2][3]

H319: Causes serious eye irritation.[1][2][3][4]

H335: May cause respiratory irritation.[2][5]

H302: Harmful if swallowed (Acute Toxicity Category 4).

Part 3: Personal Protective Equipment (PPE) Matrix
This matrix moves beyond generic advice, tailoring protection to the specific energy state of the

task.[5]
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Operational
Zone

Respiratory
Protection

Hand
Protection

Eye/Face
Protection

Body
Protection

Zone A: Storage

& Transport

(Sealed

containers)

None required if

sealed.

Nitrile (4 mil).

Single layer.

Safety Glasses

with side shields.

[1][6]

Standard Lab

Coat

(Cotton/Poly).

Zone B:

Weighing &

Transfer (Open

powder handling)

N95/P2

Respirator or

Fume Hood sash

at working

height.

Nitrile (Double

gloving). Outer

glove changed

immediately

upon

contamination.

Chemical Safety

Goggles (Indirect

vented). Glasses

are insufficient

for dust.

Lab Coat +

Tyvek Sleeve

Covers (prevent

wrist exposure).

Zone C:

Solubilization &

Reaction

(Dissolved in

solvent)

Fume Hood

(Face velocity >

100 fpm).

Nitrile (5-8 mil) or

"High-Risk" Blue

Nitrile. Check

solvent

compatibility.[2]

Safety Goggles

or Face Shield if

>100mL volume.

Chemical

Resistant Apron

if handling >1L.

Zone D: Spill

Cleanup

(Uncontrolled

release)

Half-face

Respirator with

P100/OV

cartridges.

Silver Shield /

Laminate gloves

if solvent

involved; Thick

Nitrile otherwise.

Face Shield over

Goggles.

Tyvek Coveralls

(Type 5/6).

Critical Note on Gloves: Aliphatic amines can permeate thin nitrile over time. For the

hydrochloride salt (solid), standard nitrile is effective. Once dissolved in organic solvents (e.g.,

DCM, Methanol), the solvent's permeation breakthrough time dictates glove choice.

Part 4: Operational Protocol (Step-by-Step)
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Workflow Visualization
The following diagram outlines the logical flow for safe handling, emphasizing critical control

points (CCPs).

Fume Hood / Vented Enclosure

Storage
(Dry, Cool, Sealed)

PPE Verification
(See Matrix)

Weighing
(Static Control)

Pass Solubilization
(Exothermic Check)

Add Solvent Reaction Setup
(Inert Atmosphere)

Reagent Ready Disposal
(Solid vs Liquid)

Post-Exp

Click to download full resolution via product page

Caption: Operational workflow emphasizing containment within ventilated enclosures during

active handling phases.

Detailed Methodology
Phase 1: Weighing (The Highest Risk Step)
Amine salts are often hygroscopic and prone to static charge, which can cause "fly-away"

powder.

Environment: Utilize a chemical fume hood or a powder containment balance enclosure.

Static Control: Use an anti-static gun or ionizer bar if the powder adheres to the spatula.

Technique:

Place the receiving vessel (tare) inside the hood.

Open the stock container inside the hood.

Transfer using a stainless steel or anti-static plastic spatula.

Do not return excess powder to the stock container (prevents cross-contamination and

hydrolysis).
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Phase 2: Solubilization
Solvent Selection: 2,2-Dimethylhexan-3-amine HCl is soluble in water and polar organic

solvents (Methanol, DMSO).

Addition Order: Add the solid to the solvent, not solvent to solid, to minimize dust

displacement.

Exotherm Watch: While salt dissolution is generally endothermic or mildly exothermic,

always monitor temperature if working on a >10g scale.

Phase 3: Neutralization (If Free Base is Required)
If your protocol requires converting the HCl salt to the free amine in situ:

Base Choice: Use mild bases (e.g., NaHCO3, K2CO3) or organic bases (TEA, DIPEA).

Ventilation: This step may release the free amine, which is significantly more volatile and

odorous. Fume hood use is mandatory.

Part 5: Emergency Response & Spill Management
Exposure Response

Eye Contact: Immediately flush with water for 15 minutes.[2][7] Hold eyelids open. The salt is

acidic and can cause corneal abrasion.

Skin Contact: Brush off dry powder before wetting (to prevent creating a concentrated

solution on skin), then wash with soap and water.

Inhalation: Move to fresh air. If coughing persists, seek medical evaluation for potential

chemical pneumonitis.

Spill Decision Logic
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Spill Detected

State of Matter?

Solid Powder Solution/Liquid

1. Dampen paper towel
2. Cover spill (prevent dust)

3. Wipe into bag

1. Apply absorbent pads
2. Neutralize if acidic

3. Scoop to bag

Label: 'Hazardous Waste:
Amine Salt'

Click to download full resolution via product page

Caption: Decision tree for spill remediation, prioritizing dust suppression for solid spills.

Part 6: Disposal & Waste Management
Do not dispose of down the drain. This compound is toxic to aquatic life (Category 3/4 inferred).

[3]

Solid Waste: Bag contaminated paper towels, gloves, and weigh boats in a clear hazardous

waste bag. Label as "Solid Waste: Toxic/Irritant (Amine Salt)".

Liquid Waste:

Aqueous Streams: Adjust pH to neutral (7-8) before collecting in the "Aqueous Toxic"

drum.
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Organic Streams: Collect in the standard "Organic Solvents" drum. Ensure no oxidizers

(e.g., Nitric Acid) are present in the same container, as amines can form explosive nitro-

compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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